Cas no 144376-63-6 (2,6,10,14-Triacontatetraene-1,19,23,27-tetrol,3,7,11,15,19,23,27-heptamethyl-30-[tetrahydro-5-(1-hydroxy-1-methylethyl)-2-methyl-2-furanyl]-(9CI))

• Product Name: 2,6,10,14-Triacontatetraene-1,19,23,27-tetrol,3,7,11,15,19,23,27-heptamethyl-30-[tetrahydro-5-(1-hydroxy-1-methylethyl)-2-methyl-2-furanyl]-(9CI)
• CAS No: 144376-63-6
• MF: C₄₅H₈₂O₆
• MW: 719.128995418549
• CID: 179249
• PubChem ID: 6438769
• Update Time: 2025-04-19

2,6,10,14-Triacontatetraene-1,19,23,27-tetrol,3,7,11,15,19,23,27-heptamethyl-30-[tetrahydro-5-(1-hydroxy-1-methylethyl)-2-methyl-2-furanyl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2,6,10,14-Triacontatetraene-1,19,23,27-tetrol,3,7,11,15,19,23,27-heptamethyl-30-[tetrahydro-5-(1-hydroxy-1-methylethyl)-2-methyl-2-furanyl]-(9CI)
• (2E,6E,10E,14E)-30-[5-(2-hydroxypropan-2-yl)-2-methyloxolan-2-yl]-3,7,11,15,19,23,27-heptamethyltriaconta-2,6,10,14-tetraene-1,19,23,27-tetrol
• (2E,6E,10E,14E)-30-[5-(1-hydroxy-1-methylethyl)-2-methyltetrahydrofuran-2-yl]-3,7,11,15,19,23,27-heptamethyltriaconta-2,6,10,14-tetraene-1,19,23,27-tetrol
• 2,6,10,14-Tricosatetraene-1,19,23,27-tetrol, 3,7,11,15,19,23,27-heptamethyl-30-(tetrahydro-5-(1-hydroxy-1-methylethyl)-2-methyl-2-furanyl)-
• Glisoprenin B
• 144376-63-6
• CHEBI:203907

• Inchi： 1S/C45H82O6/c1-36(18-11-19-37(2)21-13-23-39(4)26-35-46)20-12-22-38(3)24-14-27-42(7,48)28-15-29-43(8,49)30-16-31-44(9,50)32-17-33-45(10)34-25-40(51-45)41(5,6)47/h18,21-22,26,40,46-50H,11-17,19-20,23-25,27-35H2,1-10H3/b36-18+,37-21+,38-22+,39-26+
• InChI Key： JVMGRPXMVYGAQN-QYOQUFJESA-N
• SMILES： O1C(C(C)(C)O)CCC1(C)CCCC(C)(CCCC(C)(CCCC(C)(CCC/C(/C)=C/CC/C(/C)=C/CC/C(/C)=C/CC/C(=C/CO)/C)O)O)O

Computed Properties

• Exact Mass: 718.61114
• Monoisotopic Mass: 718.61114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 27
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 9.7

Experimental Properties

• Density: 0.992
• Boiling Point: 790.2°Cat760mmHg
• Flash Point: 431.7°C
• Refractive Index: 1.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Polyprenols